Antiviral Activity Cliff: Cyclopropyl vs. Methyl and Halogen Congeners
In a direct head-to-head antiviral evaluation of 5-substituted 2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines, the 5-cyclopropyl N1-regioisomer (12g) showed no measurable activity against HIV-1 (IIIB), HIV-2 (ROD), or Moloney murine sarcoma virus (MSV), with all EC₅₀ values exceeding 0.3 µmol/mL (HIV) and 0.12 µmol/mL (MSV). This contrasts dramatically with the 5-methyl derivative (12e), which exhibited EC₅₀ values of 0.00023–0.00043 µmol/mL against HIV-1/HIV-2 and 0.00016–0.00022 µmol/mL against MSV, and the 5-bromo (14b) and 5-chloro (15b) derivatives, which showed EC₅₀ values of 0.0023–0.0110 µmol/mL [1]. This >1000-fold potency differential constitutes a definitive activity cliff driven solely by the C5 substituent identity.
| Evidence Dimension | Antiretroviral EC₅₀ against HIV-1 (IIIB), HIV-2 (ROD), and MSV in cell culture |
|---|---|
| Target Compound Data | 5-Cyclopropyl PMEO (12g): EC₅₀ HIV-1 >0.3 µmol/mL; HIV-2 >0.3 µmol/mL; MSV >0.12 µmol/mL |
| Comparator Or Baseline | 5-Methyl (12e): EC₅₀ HIV-1 = 0.00023–0.00043 µmol/mL; MSV = 0.00016–0.00022 µmol/mL. 5-Bromo (14b): EC₅₀ HIV-1 = 0.0073 µmol/mL. 5-Chloro (15b): EC₅₀ HIV-1 = 0.0031 µmol/mL |
| Quantified Difference | >1000-fold reduction in antiretroviral potency for 5-cyclopropyl vs. 5-methyl; >40-fold reduction vs. 5-halogen |
| Conditions | CEM cell cultures (HIV-1 IIIB, HIV-2 ROD); C3H/3T3 cell cultures (MSV); cytopathicity reduction assay; reference drugs adefovir and tenofovir tested in parallel [1] |
Why This Matters
For antiviral discovery programs, the cyclopropyl intermediate is specifically unsuitable for generating PMEO-type antiretroviral agents, making it a valuable negative control or selectivity tool, while the methyl and halogen analogs are the appropriate intermediates for antiviral lead generation.
- [1] Hocková, D., Holý, A., Masojídková, M., et al. 5-Substituted-2,4-diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines—Acyclic Nucleoside Phosphonate Analogues with Antiviral Activity. J. Med. Chem. 2003, 46, 5064–5073. Table 1, compounds 11g, 12g, 12e, 14b, 15b. View Source
